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Compound Name: Choline ascorbate

Cat. No.: B12675155 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ascorbic acid (Vitamin C) is a potent antioxidant revered in dermatology for its multifaceted

benefits, including photoprotection, anti-aging, and antipigmentary effects.[1][2] Its primary

mechanism of action involves neutralizing reactive oxygen species (ROS) generated by

environmental stressors like UV radiation, thereby mitigating oxidative damage to the skin.[1][2]

Furthermore, ascorbic acid is an essential cofactor for prolyl and lysyl hydroxylases, enzymes

critical for the biosynthesis and stabilization of collagen, the primary structural protein in the

dermis.[3][4][5] However, the inherent instability of ascorbic acid, particularly its susceptibility to

oxidation in aqueous solutions and upon exposure to light and air, presents a significant

challenge in formulating effective and stable topical products.[6]

Choline ascorbate, a salt formed from ascorbic acid and choline, has emerged as a promising

alternative. Choline, an essential nutrient, may itself contribute to skin health. This application

note provides a detailed overview of the use of choline ascorbate in formulating stable and

effective topical preparations, complete with experimental protocols and supporting data.

Studies have indicated that choline ascorbate exhibits enhanced stability compared to

ascorbic acid, making it a more reliable active ingredient for cosmetic and pharmaceutical

formulations.[7][8]
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Choline ascorbate is the salt formed from the weak acid, ascorbic acid, and the strong base,

choline.

Property Value

Molecular Formula C11H21NO7

Molecular Weight 279.29 g/mol [9]

Appearance White to off-white crystalline powder

Solubility Freely soluble in water

CAS Number 576-01-2[9]

Advantages of Choline Ascorbate in Topical
Formulations
The primary advantage of choline ascorbate over ascorbic acid lies in its improved stability.

As a salt, the vulnerable enediol group of ascorbic acid is protected, reducing its susceptibility

to oxidation.

Enhanced Stability
A key study demonstrated the superior stability of choline ascorbate in solution. A 50%

aqueous solution of choline ascorbate showed virtually no degradation after one year of

storage at various temperatures (refrigerator, ambient, and 37°C).[7][8] In contrast, ascorbic

acid solutions are known to degrade rapidly under similar conditions. While direct comparative

data in a cream formulation is limited, the inherent stability of the salt form suggests a

significant advantage.

Table 1: Stability of Choline Ascorbate in Aqueous Solution[7][8]
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Storage Condition Duration Concentration Degradation

Refrigerator (4°C) 1 year 50% Practically no loss

Ambient Temp. 1 year 50% Practically no loss

37°C 1 year 50% Practically no loss

Note: The study mentions choline ascorbate is more stable than ascorbic acid but does not

provide comparative quantitative data in the same matrix.

Mechanism of Action and Signaling Pathways
Upon topical application and absorption into the skin, choline ascorbate is expected to

dissociate into choline and ascorbic acid. The ascorbic acid then exerts its biological effects

through various signaling pathways.

Antioxidant Defense: Ascorbic acid donates electrons to neutralize reactive oxygen species

(ROS), thereby protecting cellular components from oxidative damage. This process helps to

mitigate the inflammatory cascade and cellular damage induced by UV radiation.

Collagen Synthesis: Ascorbic acid acts as a cofactor for prolyl and lysyl hydroxylases,

enzymes essential for the post-translational modification and stabilization of pro-collagen

molecules. This leads to an increase in the synthesis of stable, mature collagen, which

improves skin elasticity and reduces the appearance of wrinkles.[3][4][5]

Antipigmentary Effects: Ascorbic acid inhibits the enzyme tyrosinase, a key regulator of

melanin production.[2] By reducing melanin synthesis, it can help to lighten

hyperpigmentation and even out skin tone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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